Cas no 2229203-18-1 (O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229203-18-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5971260
• PubChem ID: 165683635
• Update Time: 2025-06-09

O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine
• 2229203-18-1
• O-{[1-(3-ethylphenyl)cyclopropyl]methyl}hydroxylamine
• EN300-1755897

• Inchi： 1S/C12H17NO/c1-2-10-4-3-5-11(8-10)12(6-7-12)9-14-13/h3-5,8H,2,6-7,9,13H2,1H3
• InChI Key： AQXRXNXVIUASCK-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC=C(CC)C=2)CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229203-18-1)

O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine, with the CAS number 2229203-18-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylmethyl group and a hydroxylamine functional group, making it a promising candidate for various therapeutic applications.

The chemical structure of O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine is particularly intriguing due to its potential to interact with specific biological targets. The cyclopropylmethyl moiety provides steric constraints that can influence the compound's binding affinity and selectivity, while the hydroxylamine group can participate in hydrogen bonding and other non-covalent interactions. These properties make it a valuable tool for exploring new mechanisms of action in drug discovery.

Recent studies have highlighted the potential of O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammatory responses.

Furthermore, preliminary data from animal models suggest that O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine may have neuroprotective effects. Studies conducted on rodent models of neurodegenerative diseases have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings are particularly significant given the growing need for effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine has also been investigated for its potential as an anticancer agent. Research published in Cancer Research has reported that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine is another important aspect that has been studied extensively. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent.

To further evaluate the safety and efficacy of O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in various disease conditions, including inflammatory disorders, neurodegenerative diseases, and cancer. Early results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, O-{1-(3-ethylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229203-18-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.